Cas no 88419-70-9 (Cyclohexanone, 3-ethenyl-2-(2-propenyl)-)

88419-70-9 structure
Product name:Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
Cyclohexanone, 3-ethenyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 3-ethenyl-2-(2-propenyl)-
- 3-ethenyl-2-prop-2-enylcyclohexan-1-one
- 3-Ethenyl-2-(prop-2-en-1-yl)cyclohexan-1-one
- DTXSID50521078
- 88419-70-9
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- Inchi: InChI=1S/C11H16O/c1-3-6-10-9(4-2)7-5-8-11(10)12/h3-4,9-10H,1-2,5-8H2
- InChI Key: ZTUMAJDSZRDCSS-UHFFFAOYSA-N
- SMILES: C=CCC1C(CCCC1=O)C=C
Computed Properties
- Exact Mass: 164.120115130g/mol
- Monoisotopic Mass: 164.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Cyclohexanone, 3-ethenyl-2-(2-propenyl)- Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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4. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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